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Compound of Interest

Compound Name: alpha-Irone

Cat. No.: B1206951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural and physicochemical properties

of irones and damascones, two important classes of fragrance compounds. The information

presented is supported by experimental data and detailed methodologies to assist in further

research and development.

Structural Overview
Irones and damascones are monoterpenoid ketones that share a common structural feature: a

substituted cyclohexene ring. However, the specific arrangement of methyl groups and the

position of the double bond within the ring, as well as the structure of the acyl side chain, give

rise to distinct isomers with unique olfactory properties.

Irones, with a chemical formula of C₁₄H₂₂O, are characterized by a tetramethyl-substituted

cyclohexene ring. The position of the double bond in the ring differentiates the main isomers:

alpha-irone (α-irone) and gamma-irone (γ-irone).[1][2]

Damascones, with a chemical formula of C₁₃H₂₀O, possess a trimethyl-substituted cyclohexene

ring.[3] The primary isomers, alpha-damascone (α-damascone), beta-damascone (β-

damascone), and delta-damascone (δ-damascone), are distinguished by the location of the

double bond within the cyclohexene ring.[3][4]
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The structural differences between the isomers of irones and damascones are illustrated in the

diagram below.
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Structural Comparison of Irones and Damascones
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Experimental Workflow for Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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